Cas no 2097868-31-8 (1-{1-3-(phenylsulfanyl)propanoylpiperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione)

• Product Name: 1-{1-3-(phenylsulfanyl)propanoylpiperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• CAS No: 2097868-31-8
• MF: C₁₉H₂₂F₃N₃O₃S
• MW: 429.456493854523
• CID: 6051859
• PubChem ID: 126854973
• Update Time: 2025-07-31

1-{1-3-(phenylsulfanyl)propanoylpiperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-{1-3-(phenylsulfanyl)propanoylpiperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• 1-[1-(3-phenylsulfanylpropanoyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• F6529-3731
• 2097868-31-8
• AKOS032460775
• 1-{1-[3-(phenylsulfanyl)propanoyl]piperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione

• Inchi： 1S/C19H22F3N3O3S/c20-19(21,22)13-25-17(27)12-24(18(25)28)14-6-9-23(10-7-14)16(26)8-11-29-15-4-2-1-3-5-15/h1-5,14H,6-13H2
• InChI Key： DLOSEMKLQUGLPV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCC(N1CCC(CC1)N1C(N(CC(F)(F)F)C(C1)=O)=O)=O

Computed Properties

• Exact Mass: 429.13339723g/mol
• Monoisotopic Mass: 429.13339723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 86.2Ų

Additional information on 1-{1-3-(phenylsulfanyl)propanoylpiperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione

Comprehensive Overview of 1-{1-3-(phenylsulfanyl)propanoylpiperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione (CAS No. 2097868-31-8)

The compound 1-{1-3-(phenylsulfanyl)propanoylpiperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione (CAS No. 2097868-31-8) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a piperidine core with a phenylsulfanyl moiety and a trifluoroethyl-substituted imidazolidine-2,4-dione ring. This combination of functional groups makes it a subject of significant interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds.

In recent years, the demand for sulfur-containing compounds and fluorinated derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of the phenylsulfanyl group in this compound suggests potential applications in enzyme inhibition and receptor modulation, while the trifluoroethyl group could contribute to improved lipophilicity and membrane permeability. Researchers are increasingly exploring such hybrid molecules to address challenges in drug discovery, such as overcoming resistance mechanisms in target organisms.

The imidazolidine-2,4-dione scaffold, commonly known as hydantoin, is a privileged structure in medicinal chemistry. Its incorporation into 1-{1-3-(phenylsulfanyl)propanoylpiperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione opens avenues for investigating its anticonvulsant, antimicrobial, or anti-inflammatory properties. Given the growing interest in multi-target therapeutics, this compound’s diverse functional groups position it as a promising candidate for further study.

From a synthetic chemistry perspective, the preparation of 2097868-31-8 likely involves multi-step organic transformations, including amide coupling, nucleophilic substitution, and cyclization reactions. The piperidine ring’s substitution pattern and the phenylsulfanyl linkage suggest the use of thiol-ene chemistry or Mitsunobu reactions during synthesis. These methods align with current trends in green chemistry, where minimizing waste and improving atom economy are prioritized.

Analytical characterization of this compound would typically employ advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. The trifluoroethyl group’s distinct ¹⁹F NMR signal and the hydantoin ring’s hydrogen-bonding motifs provide valuable structural insights. Such data are critical for quality control in industrial applications and academic research.

In the context of drug discovery, 2097868-31-8 exemplifies the strategic use of fluorine incorporation to optimize pharmacokinetic properties. Fluorinated compounds like this are frequently searched in databases such as PubChem and Reaxys, reflecting their importance in modern pharmaceutical design. Researchers often query "fluorinated hydantoin derivatives" or "sulfur-containing piperidine analogs" to identify leads for new projects.

Beyond pharmaceuticals, this compound’s agrochemical potential is noteworthy. The phenylsulfanyl group may confer pesticidal activity, while the trifluoroethyl moiety could enhance environmental persistence—a double-edged sword requiring careful ecotoxicological assessment. Regulatory trends toward sustainable chemistry demand thorough evaluation of such compounds’ ecological footprints.

As the scientific community increasingly focuses on AI-assisted molecular design, compounds like 1-{1-3-(phenylsulfanyl)propanoylpiperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione serve as valuable case studies for machine learning models predicting bioactivity. Searches for "QSAR of fluorinated heterocycles" or "scaffold hopping in medicinal chemistry" frequently intersect with discussions about such structurally complex molecules.

In conclusion, CAS No. 2097868-31-8 represents a compelling example of contemporary heterocyclic chemistry with cross-disciplinary relevance. Its structural features align with several hot topics in chemical research, including fluorine medicinal chemistry, multi-target drug design, and sustainable synthesis. Further investigations into its biological profile and synthetic optimization could yield significant contributions to both academic and industrial applications.